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Compound of Interest

Compound Name: Lck-IN-2

Cat. No.: B12376746 Get Quote

This guide provides immediate and essential safety and logistical information for the proper

disposal of Lck-IN-2, a multi-target tyrosine kinase inhibitor. The following procedures are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting.

Crucial Identifier: The information provided pertains to Lck-IN-2 with CAS Number: 944795-06-

6. It is imperative to verify the CAS Number of your compound before proceeding with any

disposal protocol. Different inhibitors, such as "Lck inhibitor II" (CAS: 918870-43-6), may have

different properties and require distinct disposal methods.

Based on available Safety Data Sheets (SDS) for Lck-IN-2 (CAS: 944795-06-6), the substance

is not classified as hazardous according to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, it is crucial to consult your institution's

specific waste disposal guidelines and local regulations, as these may vary.

Quantitative Data for Disposal
As Lck-IN-2 (CAS: 944795-06-6) is not classified as a hazardous substance, there are no

specific quantitative limits for disposal defined by federal regulations. However, institutional and

local guidelines for non-hazardous chemical waste should be strictly followed. The table below

summarizes general best practices.
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Parameter Guideline Citation

Form of Waste
Solid (powder), Solutions

(aqueous or solvent-based)

Solid Waste Disposal

Small quantities of

uncontaminated solid Lck-IN-2

can typically be disposed of in

the regular laboratory trash,

provided it is securely

contained.

[2][3]

Aqueous Solution Disposal

Small volumes of dilute

aqueous solutions may be

permissible for drain disposal

with copious amounts of water,

subject to approval from your

institution's Environmental

Health and Safety (EHS)

department and local

regulations.

[2][4][5]

Solvent-Based Solution

Disposal

Solutions of Lck-IN-2 in

organic solvents should be

collected and disposed of as

chemical waste through your

institution's hazardous waste

program. Do not dispose of

organic solvents down the

drain.

[6][7]

Contaminated Materials

Personal Protective Equipment

(PPE), labware, and other

materials contaminated with

Lck-IN-2 should be disposed of

as non-hazardous solid waste.

[2]

Experimental Protocols for Disposal
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The proper disposal of Lck-IN-2 should be integrated into your experimental workflow to

ensure safety and compliance.

Step 1: Waste Segregation At the point of generation, determine the form of the Lck-IN-2 waste

(solid, aqueous solution, or solvent-based solution). Segregate Lck-IN-2 waste from hazardous

chemical waste to avoid unnecessary disposal costs.[8]

Step 2: Solid Waste Collection

Collect solid Lck-IN-2 waste, including any contaminated items like weighing paper or

pipette tips, in a designated, sealed container.

Label the container clearly as "Lck-IN-2 Waste (Non-Hazardous)".

For disposal, place the sealed container in the regular laboratory trash, unless your

institution's policy dictates otherwise.[2][3]

Step 3: Aqueous Solution Handling

For small quantities of dilute aqueous solutions, consult your institutional EHS guidelines for

drain disposal.

If permitted, pour the solution down the drain, followed by a large volume of running water to

ensure adequate dilution.[4][5]

If drain disposal is not permitted, or for larger volumes, collect the aqueous waste in a clearly

labeled container for disposal through your institution's chemical waste program.

Step 4: Solvent-Based Solution Collection

Collect all solutions of Lck-IN-2 in organic solvents in a dedicated, properly sealed, and

labeled waste container.

The label should indicate "Waste Organic Solvent with Lck-IN-2".

Follow your institution's procedures for the pickup and disposal of chemical waste.[6][7]

Step 5: Decontamination
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Decontaminate any glassware or equipment that has come into contact with Lck-IN-2 using

a suitable laboratory detergent and water.

Properly cleaned glassware can be reused or disposed of as regular laboratory glass waste.

Lck-IN-2 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Lck-
IN-2.
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Start: Lck-IN-2 Waste Generated

Verify CAS Number is 944795-06-6

Consult Safety Data Sheet (SDS)

  Yes

Different CAS Number: Follow specific SDS guidelines for that compound

  No

Determine Waste Form

Solid Waste (Powder, Contaminated PPE)

Solid

Aqueous Solution

Aqueous

Solvent-Based Solution

Solvent

Package in a sealed container Check Institutional/Local Rules for Drain Disposal

Collect in a labeled solvent waste container

Label as 'Non-Hazardous Solid Waste'

Dispose in Regular Lab Trash (per institutional policy)

Dispose down drain with copious water

Permitted

Collect in a labeled container

Not Permitted / Large Volume

Dispose via Institutional Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for Lck-IN-2 (CAS: 944795-06-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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